Cas no 920263-27-0 (N-(4-ethyl-1,3-benzothiazol-2-yl)-N-(oxolan-2-yl)methylthiophene-2-carboxamide)

• Product Name: N-(4-ethyl-1,3-benzothiazol-2-yl)-N-(oxolan-2-yl)methylthiophene-2-carboxamide
• CAS No: 920263-27-0
• MF: C₁₉H₂₀N₂O₂S₂
• MW: 372.504302024841
• CID: 5457960
• PubChem ID: 44030866
• Update Time: 2025-07-09

N-(4-ethyl-1,3-benzothiazol-2-yl)-N-(oxolan-2-yl)methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethylbenzo[d]thiazol-2-yl)-N-((tetrahydrofuran-2-yl)methyl)thiophene-2-carboxamide
• 920263-27-0
• N-(4-ethyl-1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]thiophene-2-carboxamide
• AKOS024475391
• VU0505189-1
• N-(4-ethyl-1,3-benzothiazol-2-yl)-N-(oxolan-2-ylmethyl)thiophene-2-carboxamide
• F2898-0693
• N-(4-ethyl-1,3-benzothiazol-2-yl)-N-(oxolan-2-yl)methylthiophene-2-carboxamide

• Inchi： 1S/C19H20N2O2S2/c1-2-13-6-3-8-15-17(13)20-19(25-15)21(12-14-7-4-10-23-14)18(22)16-9-5-11-24-16/h3,5-6,8-9,11,14H,2,4,7,10,12H2,1H3
• InChI Key： DMHCMQYCPMTFCW-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C(CC)C=2N=C1N(C(C1=CC=CS1)=O)CC1CCCO1

Computed Properties

• Exact Mass: 372.09662023g/mol
• Monoisotopic Mass: 372.09662023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 98.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4-ethyl-1,3-benzothiazol-2-yl)-N-(oxolan-2-yl)methylthiophene-2-carboxamide

Comprehensive Overview of N-(4-ethyl-1,3-benzothiazol-2-yl)-N-(oxolan-2-yl)methylthiophene-2-carboxamide (CAS No. 920263-27-0)

N-(4-ethyl-1,3-benzothiazol-2-yl)-N-(oxolan-2-yl)methylthiophene-2-carboxamide (CAS No. 920263-27-0) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a thiophene carboxamide moiety further enhances its versatility, making it a subject of interest for drug discovery and development.

In recent years, the scientific community has shown increasing interest in benzothiazole-based compounds, particularly for their role in targeting specific enzymes or receptors. The compound N-(4-ethyl-1,3-benzothiazol-2-yl)-N-(oxolan-2-yl)methylthiophene-2-carboxamide is no exception, with researchers exploring its potential as a kinase inhibitor or GPCR modulator. These applications align with current trends in precision medicine, where small molecules are designed to interact with specific molecular targets to treat diseases such as cancer, neurodegenerative disorders, and metabolic syndromes.

The structural complexity of CAS No. 920263-27-0 offers opportunities for structure-activity relationship (SAR) studies. By modifying the ethyl group on the benzothiazole ring or the oxolan-2-yl moiety, researchers can fine-tune the compound's pharmacokinetic and pharmacodynamic properties. This approach is particularly relevant in the era of AI-driven drug design, where computational tools are used to predict the bioactivity and toxicity of novel compounds before synthesis.

Another area of interest is the compound's potential role in green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly methods to produce N-(4-ethyl-1,3-benzothiazol-2-yl)-N-(oxolan-2-yl)methylthiophene-2-carboxamide, such as catalytic processes or solvent-free reactions. This aligns with the broader industry shift toward reducing carbon footprints and minimizing hazardous waste in chemical manufacturing.

From a commercial perspective, CAS No. 920263-27-0 is often sought after by pharmaceutical companies and research institutions specializing in small molecule therapeutics. Its unique combination of a benzothiazole core and thiophene carboxamide side chain makes it a valuable scaffold for developing new drugs. Additionally, the compound's potential applications in diagnostic imaging and biomarker development have sparked interest in the medical diagnostics field.

In summary, N-(4-ethyl-1,3-benzothiazol-2-yl)-N-(oxolan-2-yl)methylthiophene-2-carboxamide represents a promising candidate for further research in drug discovery and biochemical applications. Its structural features, combined with the growing demand for targeted therapies and sustainable chemistry, position it as a compound of significant scientific and commercial value. As research progresses, this molecule may unlock new possibilities in treating complex diseases and advancing modern medicine.